Cas no 156001-51-3 (5-Bromo-2-methylbenzonitrile)

5-Bromo-2-methylbenzonitrile is a versatile aromatic nitrile compound featuring a bromine substituent at the 5-position and a methyl group at the 2-position of the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom offers reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the nitrile group provides a functional handle for further derivatization. Its high purity and stability under standard conditions ensure consistent performance in synthetic workflows. The compound is commonly utilized in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functionalization is critical.
5-Bromo-2-methylbenzonitrile structure
5-Bromo-2-methylbenzonitrile structure
Product Name:5-Bromo-2-methylbenzonitrile
CAS No:156001-51-3
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD08061920
CID:107236
PubChem ID:12994004
Update Time:2025-05-28

5-Bromo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methylbenzonitrile
    • Benzonitrile,5-bromo-2-methyl-
    • 4-Bromo-2-cyanotoluene
    • 3-Bromo-6-methylbenzonitrile
    • Bromo-2-methylbenzonitrile
    • 5-Bromo-2-methylbenzonotrile
    • Benzonitrile, 5-bromo-2-methyl-
    • p-bromotolunitrile
    • 4-Bromo-o-tolunitrile
    • KSC497G8F
    • 5-Bromo-2-methyl-benzonitrile
    • 3-Bromo-6-methyl-benzonitrile
    • CL8223
    • FCH4613626
    • GS-4291
    • B4808
    • SCHEMBL290322
    • EN300-127989
    • A21032
    • CS-W007610
    • WNVUTFDOGUGEIS-UHFFFAOYSA-N
    • DTXSID00514551
    • AM20030055
    • 156001-51-3
    • MFCD08061920
    • SY004588
    • FT-0647697
    • W-205795
    • 5-Bromo-2-methylbenzonitrile, 97%
    • AC-27966
    • AKOS013154495
    • DB-368452
    • DTXCID60465358
    • MDL： MFCD08061920
    • Inchi： 1S/C8H6BrN/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,1H3
    • InChI Key： WNVUTFDOGUGEIS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C)=C(C#N)C=1

Computed Properties

  • Exact Mass: 194.96800
  • Monoisotopic Mass: 194.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.51
  • Melting Point: 48.0 to 52.0 deg-C
  • Boiling Point: 251 ºC
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.591
  • PSA: 23.79000
  • LogP: 2.62918

5-Bromo-2-methylbenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： dust mask type N95 (US), Eyeshields, Gloves
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H302
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Risk Phrases：R22
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

5-Bromo-2-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Bromo-2-methylbenzonitrile Pricemore >>

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Alichem
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